Cas no 1020502-24-2 (3-[4-(3-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine)

3-[4-(3-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine structure
1020502-24-2 structure
Product Name:3-[4-(3-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
CAS No:1020502-24-2
MF:C21H23BrN6O
MW:455.350922822952
CID:6303069
PubChem ID:25667889
Update Time:2024-01-14

3-[4-(3-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(3-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
    • F2318-0196
    • (3-bromophenyl)(4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
    • 1020502-24-2
    • AKOS024638577
    • (3-bromophenyl)-[4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
    • Inchi: 1S/C21H23BrN6O/c1-14-15(2)25-28(16(14)3)20-8-7-19(23-24-20)26-9-11-27(12-10-26)21(29)17-5-4-6-18(22)13-17/h4-8,13H,9-12H2,1-3H3
    • InChI Key: PDWBIKZTZWRNJV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(N1CCN(C2=CC=C(N=N2)N2C(C)=C(C)C(C)=N2)CC1)=O

Computed Properties

  • Exact Mass: 454.11167g/mol
  • Monoisotopic Mass: 454.11167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67.2Ų

3-[4-(3-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine Pricemore >>

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